Cas no 770-48-9 (1-Penten-3-one, 1-(2-furanyl)-)

• Product Name: 1-Penten-3-one, 1-(2-furanyl)-
• CAS No: 770-48-9
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 536850
• PubChem ID: 57039325
• Update Time: 2025-04-19

1-Penten-3-one, 1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 1-(2-furanyl)-
• 1-(furan-2-yl)pent-1-en-3-one
• 1-(2-furyl)-pent-1-ene-3-one
• DTXSID60720136
• 770-48-9

• Inchi： 1S/C9H10O2/c1-2-8(10)5-6-9-4-3-7-11-9/h3-7H,2H2,1H3
• InChI Key： BLLCEPOZXPTCMS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C=CC(CC)=O

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21